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Compound of Interest

Compound Name: 4-Methylcatechol

Cat. No.: B155104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Methylcatechol (also known as 3,4-Dihydroxytoluene) in a laboratory setting. Adherence to

these procedures is essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Immediate Precautions
4-Methylcatechol is a hazardous substance that can cause significant irritation to the eyes,

skin, and respiratory system.[1][2][3][4] It is harmful if swallowed, inhaled, or absorbed through

the skin.[2][3][4] Accidental ingestion of less than 150 grams may be fatal or cause serious

health damage.[3] Therefore, avoiding all personal contact, including the inhalation of dust or

fumes, is critical.[2]

Emergency Overview:

Appearance: Beige to gray powder.[5]

Warning: Causes eye, skin, and respiratory tract irritation.[1][4]

Target Organs: Respiratory system, eyes, and skin.[1]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b155104?utm_src=pdf-interest
https://www.benchchem.com/product/b155104?utm_src=pdf-body
https://www.benchchem.com/product/b155104?utm_src=pdf-body
https://www.benchchem.com/product/b155104?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/02537.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925342_msds.pdf
https://datasheets.scbt.com/sc-356905.pdf
https://www.fishersci.com/store/msds?partNumber=AC126510050&productDescription=4-METHYLCATECHOL%2C+98%255GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR925342_msds.pdf
https://datasheets.scbt.com/sc-356905.pdf
https://www.fishersci.com/store/msds?partNumber=AC126510050&productDescription=4-METHYLCATECHOL%2C+98%255GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-356905.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925342_msds.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ3MjBueXJ3bXBkZzM4ZXNobHM2ZGJsemNiMGYzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--37a25ba5a09c01cfe69106918278f1c4a1b40df5/MetaSci_MSID574_452-86-8_4-Methylcatechol.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://www.fishersci.com/store/msds?partNumber=AC126510050&productDescription=4-METHYLCATECHOL%2C+98%255GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02537.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive PPE plan is the first line of defense against exposure to 4-Methylcatechol.
The following table summarizes the required PPE for handling this chemical.
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Body Part Required PPE
Specifications and Best

Practices

Hands Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Tuck sleeves into

gloves to protect against spills.

Eyes/Face

Safety glasses with side

shields or goggles, and a face

shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations.[1] A

face shield provides an

additional layer of protection

from splashes.

Body
Laboratory coat, chemical-

resistant suit or coveralls

A buttoned lab coat should be

worn at a minimum.[6] For

tasks with a higher risk of

splashes or spills, a chemical-

resistant suit is recommended.

[7][8]

Respiratory NIOSH-approved respirator

Use a respirator when

engineering controls are

insufficient to maintain airborne

concentrations below exposure

limits.[1] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 standards is

required.[1] For dusts, a

particle-filtering half mask

(EN149:2001) is

recommended for small-scale

lab use.[9]
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Feet Closed-toe shoes
Protects feet from spills and

falling objects.

Operational Plan for Handling 4-Methylcatechol
A systematic approach to handling 4-Methylcatechol is crucial for maintaining a safe

laboratory environment. The following workflow outlines the key steps from preparation to post-

handling procedures.
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Figure 1. Step-by-step workflow for the safe handling of 4-Methylcatechol.
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Experimental Protocols:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 4-Methylcatechol before beginning

any work.

Don all required personal protective equipment as outlined in the table above.

Prepare the designated work area. Ensure a calibrated chemical fume hood or other

ventilated enclosure is used.[1] An eyewash station and safety shower must be readily

accessible.[1]

Handling:

Use with adequate ventilation to keep airborne concentrations low.[1]

Avoid breathing dust, vapor, mist, or gas.[1]

Avoid contact with skin, eyes, and clothing.[1][5]

When weighing, do so in a fume hood or ventilated balance enclosure to minimize dust

inhalation.

Keep the container tightly closed when not in use.[1][5]

Do not eat, drink, or smoke in the handling area.[2][5]

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with 4-
Methylcatechol.

Carefully remove PPE, avoiding self-contamination. Dispose of single-use items in the

appropriate hazardous waste stream.

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][5]
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1][5]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][5] Seek

medical attention if irritation occurs.[2]

Inhalation

Remove the individual from the exposure area

to fresh air immediately.[1] If not breathing, give

artificial respiration. If breathing is difficult,

provide oxygen.[1][5] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[1] Seek

immediate medical attention.[1]

Spill

For small spills, vacuum or sweep up the

material and place it into a suitable, labeled

disposal container.[1][5] Avoid generating dust.

[2] For large spills, clear the area of personnel

and move upwind.[3] Alert emergency

responders.[3]

Disposal Plan
Proper disposal of 4-Methylcatechol and associated contaminated materials is mandatory to

prevent environmental contamination and ensure regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/02537.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ3MjBueXJ3bXBkZzM4ZXNobHM2ZGJsemNiMGYzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--37a25ba5a09c01cfe69106918278f1c4a1b40df5/MetaSci_MSID574_452-86-8_4-Methylcatechol.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ3MjBueXJ3bXBkZzM4ZXNobHM2ZGJsemNiMGYzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--37a25ba5a09c01cfe69106918278f1c4a1b40df5/MetaSci_MSID574_452-86-8_4-Methylcatechol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925342_msds.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ3MjBueXJ3bXBkZzM4ZXNobHM2ZGJsemNiMGYzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--37a25ba5a09c01cfe69106918278f1c4a1b40df5/MetaSci_MSID574_452-86-8_4-Methylcatechol.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://pim-resources.coleparmer.com/sds/02537.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ3MjBueXJ3bXBkZzM4ZXNobHM2ZGJsemNiMGYzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--37a25ba5a09c01cfe69106918278f1c4a1b40df5/MetaSci_MSID574_452-86-8_4-Methylcatechol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925342_msds.pdf
https://datasheets.scbt.com/sc-356905.pdf
https://datasheets.scbt.com/sc-356905.pdf
https://www.benchchem.com/product/b155104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation

Collection and Labeling

Final Disposal

Unused 4-Methylcatechol

Place in a Labeled, Sealed Container

Contaminated PPE Contaminated Labware

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Figure 2. Logical flow for the disposal of 4-Methylcatechol waste.

Disposal Protocols:

Waste Segregation:

Collect unused 4-Methylcatechol and any material contaminated with it separately from

other waste streams.

This includes contaminated gloves, wipes, and disposable labware.

Collection and Labeling:

Place all 4-Methylcatechol waste into a clean, dry, and sealable container.[2]

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "4-Methylcatechol".

Final Disposal:
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Dispose of the contents and the container at an approved waste disposal plant.[4][5]

All waste disposal must be in accordance with local, state, and federal regulations.[3] Do

not allow wash water from cleaning equipment to enter drains.[3]

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling 4-Methylcatechol and maintain a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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